Cas no 17064-09-4 (2H-1-Benzopyran-2-one,7-(acetyloxy)-6-methoxy-3-[(2-oxo-2H-1-benzopyran-7-yl)oxy]-)
![2H-1-Benzopyran-2-one,7-(acetyloxy)-6-methoxy-3-[(2-oxo-2H-1-benzopyran-7-yl)oxy]- structure](https://www.kuujia.com/scimg/cas/17064-09-4x500.png)
17064-09-4 structure
Product name:2H-1-Benzopyran-2-one,7-(acetyloxy)-6-methoxy-3-[(2-oxo-2H-1-benzopyran-7-yl)oxy]-
2H-1-Benzopyran-2-one,7-(acetyloxy)-6-methoxy-3-[(2-oxo-2H-1-benzopyran-7-yl)oxy]- Chemical and Physical Properties
Names and Identifiers
-
- 2H-1-Benzopyran-2-one,7-(acetyloxy)-6-methoxy-3-[(2-oxo-2H-1-benzopyran-7-yl)oxy]-
- AKOS002133969
- 6-Methoxy-2-oxo-3-((2-oxo-2H-chromen-7-yl)oxy)-2H-chromen-7-yl acetate
- 17064-09-4
- Daphnoretine Acetate
- 6-methoxy-2-oxo-3-(2-oxochromen-7-yloxy)chromen-7-yl acetate
- MLS000728534
- HMS1539I07
- 7-O-acetyldaphnoretin
- HMS2268A19
- Q63409042
- Oprea1_447657
- SMR000386970
- MLS001049146
- DTXSID901346610
- BRD-K63786011-001-01-8
- TimTec1_001943
- 6-methoxy-2-oxo-3-[(2-oxo-2H-chromen-7-yl)oxy]-2H-chromen-7-yl acetate
- CHEMBL1509697
- STL564910
-
- Inchi: InChI=1S/C21H14O8/c1-11(22)26-18-10-16-13(7-17(18)25-2)8-19(21(24)29-16)27-14-5-3-12-4-6-20(23)28-15(12)9-14/h3-10H,1-2H3
- InChI Key: JGZOXTSCOZGQNQ-UHFFFAOYSA-N
- SMILES: CC(=O)OC1=C(C=C2C=C(C(=O)OC2=C1)OC3=CC4=C(C=C3)C=CC(=O)O4)OC
Computed Properties
- Exact Mass: 394.06882
- Monoisotopic Mass: 394.069
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 29
- Rotatable Bond Count: 5
- Complexity: 741
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 97.4Ų
- XLogP3: 3.4
Experimental Properties
- PSA: 97.36
2H-1-Benzopyran-2-one,7-(acetyloxy)-6-methoxy-3-[(2-oxo-2H-1-benzopyran-7-yl)oxy]- Related Literature
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Shigeto Fukushima,Michiaki Kumagai,Aki Inoue,Peng Mi,Kazuko Toh,Yuji Morimoto,Nobuhiro Nishiyama Biomater. Sci., 2016,4, 826-838
-
Junfeng Xie,Shuang Li,Xiaodong Zhang,Jiajia Zhang,Ruoxing Wang,Hao Zhang,Bicai Pan,Yi Xie Chem. Sci., 2014,5, 4615-4620
-
Yao Li,Zhengyang Fan,Hongwei Yang,Ximin Yuan,Yunxiu Chao,Yuxiu Li,Chuan Wang CrystEngComm, 2020,22, 7786-7789
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Junjie Chen,Parham Rohani,Stavros G. Karakalos,Michael J. Lance,Todd J. Toops,Mark T. Swihart,Eleni A. Kyriakidou Chem. Commun., 2020,56, 9882-9885
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Chiqian Zhang,Guangzhi Wang,Zhiqiang Hu Environ. Sci.: Processes Impacts, 2014,16, 2199-2207
17064-09-4 (2H-1-Benzopyran-2-one,7-(acetyloxy)-6-methoxy-3-[(2-oxo-2H-1-benzopyran-7-yl)oxy]-) Related Products
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